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Compound of Interest

Compound Name: 18:0 EPC chloride

Cat. No.: B11935046

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 18:0
EPC chloride (1,2-distearoyl-sn-glycero-3-ethylphosphocholine, chloride salt). The information
is compiled for professionals in research and drug development who may handle this
substance.

Chemical Identification and Properties

18:0 EPC chloride is a synthetic, cationic derivative of phospholipids.[1][2] It is often used in
liposome preparation and drug delivery research.[3] While generally considered to have low
toxicity and to be biodegradabile, it is crucial to handle this compound with appropriate
laboratory precautions due to the limited availability of comprehensive toxicological data.[1][4]

[5]

Table 1: Physicochemical Properties of 18:0 EPC Chloride
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Property Value Source(s)

CAS Number 328268-13-9 [1][4][6]

Molecular Formula Ca6H93CINOsP [11121[7]

Molecular Weight ~854.7 g/mol [11121[7]

Purity >99% [3B1[71[8]
1,2-distearoyl-sn-glycero-3-

Synonyms ethylphosphocholine (chloride [2][41[7]

salt)

Hazard Identification and Toxicology

A significant gap exists in the publicly available quantitative toxicological data for 18:0 EPC

chloride. The available Safety Data Sheet (SDS) indicates "no data available" for critical

endpoints such as acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, and

carcinogenicity.[6]

Table 2: Summary of Toxicological Data

Toxicological Endpoint

Data

Source(s)

Acute Toxicity (Oral)

No data available

[6]

Skin Corrosion/Irritation

No data available

[6]

Serious Eye Damage/Irritation

No data available

[6]

Respiratory or Skin

Sensitization

No data available

[6]

Germ Cell Mutagenicity

No data available

[6]

Carcinogenicity

No data available

[6]

Reproductive Toxicity

No data available

[6]

STOT-Single Exposure

No data available

[6]

STOT-Repeated Exposure

No data available

[6]
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Given the lack of specific data, this compound should be handled as a potentially hazardous
substance. Standard good laboratory practices are essential.

Safe Handling and Personal Protective Equipment
(PPE)

When handling 18:0 EPC chloride, especially in its powdered form, it is critical to prevent dust
formation and avoid contact with the skin and eyes.[6] Operations should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[6]

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the recommended PPE selection process when working with
18:0 EPC chloride.

PPE Selection for 18:0 EPC Chloride

Required PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat

Powder Required PPE:
Handling Powder - Nitrile Gloves
- Safety Goggles

Handling Solution

Assess Risk:
- Powder or Solution?
- Quantity?

- Ventilation?

Start: Handling
18:0 EPC Chloride

- Lab Coat
- Fume Hood / Respirator

Click to download full resolution via product page

Caption: PPE selection workflow for handling 18:0 EPC chloride.

Storage and Stability

Proper storage is crucial to maintain the integrity of 18:0 EPC chloride.

Table 3: Storage and Stability Recommendations
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Condition Recommendation Source(s)
Long-Term Storage -20°C [1121141171
Short-Term Storage 0 - 4°C (days to weeks) [2]
Shipping Condition Ambient Temperature [11[2]
N At least 1 year (when stored
Stability [41[7119]
properly)

The container should be tightly closed and stored in a dry, dark, and well-ventilated place.[2][6]

First Aid and Emergency Procedures

In the event of exposure or a spill, follow these procedures.

First Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o After Skin Contact: Immediately wash off with soap and plenty of water.[6] Remove
contaminated clothing.[6] Consult a doctor if irritation persists.[6]

o After Eye Contact: Rinse thoroughly with pure water for at least 15 minutes and consult a
doctor.[6]

» After Ingestion: Rinse mouth with water.[6] Do not induce vomiting.[6] Never give anything by
mouth to an unconscious person and seek immediate medical attention.[6]

Spill Response Protocol

A systematic approach is necessary to manage spills safely.
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18:0 EPC Chloride Spill Response

Spill Detected

Evacuate Area &
Restrict Access

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill:
Prevent entry into drains

Clean-up:

- Gently sweep powder
- Use absorbent for solutions
- Avoid creating dust

Dispose of Waste in
Sealed Container

Decontaminate Area
& Equipment

Click to download full resolution via product page

Caption: Step-by-step spill response protocol for 18:0 EPC chloride.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6]

Disposal Considerations

Dispose of unused material and contaminated waste in accordance with all applicable federal,
state, and local environmental regulations.[6] Do not allow the chemical to enter drains.[6]

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a formal safety review or the judgment of a qualified
safety professional. Always consult the most current Safety Data Sheet (SDS) from your
supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11935046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

